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Compound of Interest

Compound Name: Mmh2-NR

Cat. No.: B12384068 Get Quote

Despite a comprehensive search of publicly available scientific databases and chemical

repositories, information regarding the discovery, synthesis, and biological activity of a

compound designated "Mmh2-NR" remains elusive. Similarly, searches for its potential

synonyms, HY-157592 and CS-0996604, did not yield any specific published data.

A compound with the molecular formula C₂₅H₃₁N₅O₄S₂ is listed in the PubChem database

under the name Mmh2-NR. This entry provides computed chemical and physical properties,

which are summarized in the table below. However, crucial information for a technical guide,

such as experimental protocols, biological activity, and associated signaling pathways, is not

available in the public domain at this time.

Chemical and Physical Properties of Mmh2-NR
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Property Value Source

Molecular Formula C₂₅H₃₁N₅O₄S₂ PubChem

Molecular Weight 529.7 g/mol PubChem

IUPAC Name

tert-butyl 2-[(9S)-7-[4-

(ethylsulfonylamino)phenyl]-4,5

,13-trimethyl-3-thia-1,8,11,12-

tetrazatricyclo[8.3.0.0²,⁶]trideca

-2(6),4,7,10,12-pentaen-9-

yl]acetate

PubChem

InChI

InChI=1S/C25H31N5O4S2/c1-

8-36(32,33)29-18-11-9-17(10-

12-18)22-21-14(2)15(3)35-

24(21)30-16(4)27-28-

23(30)19(26-22)13-20(31)34-

25(5,6)7/h9-

12,19,29H,8,13H2,1-

7H3/t19-/m0/s1

PubChem

Canonical SMILES

CCS(=O)

(=O)NC1=CC=C(C=C1)C2=N

C3=C(C(=N2)C(CC(=O)OC(C)

(C)C)N=N3)C4=C(SC(=C4C)C

)N=C5C5=C4

PubChem

Current Status and Future Directions
The absence of published research on Mmh2-NR suggests several possibilities:

Novel Compound: Mmh2-NR may be a very recently synthesized compound, and research

findings have not yet been publicly disseminated.

Proprietary Research: The discovery and development of this compound may be part of a

proprietary research program within a pharmaceutical or biotechnology company, with data

not yet disclosed.
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Internal Designation: The name "Mmh2-NR" and its synonyms could be internal identifiers

for a compound that will be published under a different name.

Without access to primary research articles or patents specifically detailing the synthesis and

biological evaluation of Mmh2-NR, it is not possible to provide the requested in-depth technical

guide, including experimental protocols and signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in this compound are

encouraged to monitor scientific literature and patent databases for any future publications that

may disclose information about its synthesis, characterization, and biological function.

To cite this document: BenchChem. [Mmh2-NR: Unraveling the Discovery and Synthesis of a
Novel Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384068#discovery-and-synthesis-of-mmh2-nr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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